Cas no 2138573-95-0 ((2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)
(2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- (2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
- EN300-1179171
- [(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
- 2138573-95-0
-
- Inchi: 1S/C14H21F3N2/c1-11-4-5-12(2)13(8-11)9-19(7-6-18-3)10-14(15,16)17/h4-5,8,18H,6-7,9-10H2,1-3H3
- InChI Key: MWYOFHDCHGIOOM-UHFFFAOYSA-N
- SMILES: FC(CN(CCNC)CC1C=C(C)C=CC=1C)(F)F
Computed Properties
- Exact Mass: 274.16568316g/mol
- Monoisotopic Mass: 274.16568316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 15.3Ų
(2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179171-0.05g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 0.05g |
$707.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-0.1g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 0.1g |
$741.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-0.25g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 0.25g |
$774.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-0.5g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 0.5g |
$809.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-1.0g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 1g |
$842.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-2.5g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 2.5g |
$1650.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-5.0g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 5g |
$2443.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-10.0g |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 10g |
$3622.0 | 2023-05-26 | ||
| Enamine | EN300-1179171-50mg |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 50mg |
$647.0 | 2023-10-03 | ||
| Enamine | EN300-1179171-100mg |
[(2,5-dimethylphenyl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine |
2138573-95-0 | 100mg |
$678.0 | 2023-10-03 |
(2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on (2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
Introduction to (2,5-Dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine and Its Applications in Modern Chemical Research
(2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2138573-95-0, represents a unique blend of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.
The molecular architecture of this compound features a 2,5-dimethylphenyl moiety attached to a chiral center, which is further modified by a methylamino ethyl chain and a 2,2,2-trifluoroethyl amine group. This specific arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets, making it an attractive scaffold for drug design.
In recent years, there has been growing interest in the development of fluorinated compounds due to their unique physicochemical properties. The presence of trifluoroethyl groups in this molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in the design of long-acting pharmaceuticals. These attributes have made such compounds valuable in the creation of drugs that require prolonged bioavailability and reduced susceptibility to enzymatic degradation.
The methylamino ethyl side chain provides an additional layer of complexity to the molecule, enabling diverse interactions with biological systems. This functionality has been explored in various research settings, where it has shown potential in modulating enzyme activity and receptor binding. Such interactions are crucial for developing drugs that can selectively target specific pathways without affecting other biological processes.
Recent studies have highlighted the importance of chiral centers in pharmaceutical development. The presence of a chiral carbon in (2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine allows for the creation of enantiomerically pure forms of the compound. Enantiopure drugs often exhibit improved efficacy and reduced side effects compared to racemic mixtures. This has led to increased efforts in developing methods for the asymmetric synthesis of such compounds.
The combination of these structural features makes (2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine a versatile building block for medicinal chemists. Its ability to interact with multiple biological targets while maintaining structural integrity has opened up new avenues for drug discovery. Researchers are exploring its potential in treating a wide range of conditions, from neurological disorders to infectious diseases.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique combination of fluorinated and nitrogen-containing groups contributes to its stability under various environmental conditions. This has led to investigations into its use as a precursor for high-performance polymers and coatings that require exceptional durability and chemical resistance.
The synthesis of (2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine presents both challenges and opportunities for synthetic chemists. The complexity of its molecular structure necessitates precise synthetic strategies to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to produce this compound on an industrial scale.
Ongoing research is focused on optimizing synthetic routes and exploring new derivatives of this compound. By modifying its functional groups or introducing additional chiral centers, scientists aim to enhance its biological activity and expand its range of applications. The development of novel synthetic methodologies is also a key area of interest, as it will enable the efficient production of related compounds for future research.
The impact of this compound on chemical research extends beyond its immediate applications. It serves as a model system for understanding the relationships between molecular structure and biological activity. By studying compounds like this one, researchers can gain insights into fundamental principles that govern drug design and development.
In conclusion, (2138573-95-0) represents a significant advancement in the field of organic chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers working on pharmaceuticals and advanced materials. As our understanding of its properties continues to grow, we can expect to see even more innovative uses emerge from this remarkable compound.
2138573-95-0 ((2,5-dimethylphenyl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)